Cas no 1261894-43-2 (2-Fluoro-5-(2-methylthiophenyl)benzoic acid)

• Product Name: 2-Fluoro-5-(2-methylthiophenyl)benzoic acid
• CAS No: 1261894-43-2
• MF: C₁₂H₉FO₂S
• MW: 236.262065649033
• MDL: MFCD18320465
• CID: 2761811
• PubChem ID: 53445565
• Update Time: 2025-06-14

2-Fluoro-5-(2-methylthiophenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• MFCD18320465
• 2-FLUORO-5-(2-METHYLTHIOPHENYL)BENZOIC ACID
• 2-Fluoro-5-(2-methylthiophenyl)benzoic acid, 95%
• 2-fluoro-5-(2-methylsulfanylphenyl)benzoic acid
• 1261894-43-2
• 2-Fluoro-5-(2-methylthiophenyl)benzoic acid

• MDL： MFCD18320465
• Inchi： 1S/C12H9FO2S/c1-7-9(4-5-16-7)8-2-3-11(13)10(6-8)12(14)15/h2-6H,1H3,(H,14,15)
• InChI Key： QHEYZQCULOIHPN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C)C1C=CC(=C(C(=O)O)C=1)F

Computed Properties

• Exact Mass: 236.03072886g/mol
• Monoisotopic Mass: 236.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2-Fluoro-5-(2-methylthiophenyl)benzoic acid

Comprehensive Overview of 2-Fluoro-5-(2-methylthiophenyl)benzoic acid (CAS No. 1261894-43-2)

2-Fluoro-5-(2-methylthiophenyl)benzoic acid (CAS No. 1261894-43-2) is a fluorinated benzoic acid derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique thiophene and fluorine substituents, has garnered attention due to its potential as a building block in drug discovery and material science. Its molecular structure, combining a benzoic acid core with a 2-methylthiophenyl group, offers versatile reactivity, making it valuable for synthesizing complex molecules.

In recent years, the demand for fluorinated aromatic compounds like 2-Fluoro-5-(2-methylthiophenyl)benzoic acid has surged, driven by their role in developing bioactive molecules and advanced materials. Researchers are particularly interested in its metabolic stability and lipophilicity, which are critical for optimizing drug candidates. The presence of fluorine enhances binding affinity and bioavailability, addressing key challenges in medicinal chemistry.

The synthesis of CAS No. 1261894-43-2 typically involves cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce the 2-methylthiophenyl moiety. Its carboxylic acid functionality allows for further derivatization, enabling the creation of amides, esters, and other derivatives. This flexibility aligns with the growing trend of fragment-based drug design, where small molecules like this serve as foundational scaffolds.

From an industrial perspective, 2-Fluoro-5-(2-methylthiophenyl)benzoic acid is often explored for its potential in crop protection and polymer additives. The thiophene ring contributes to its electron-rich properties, which are advantageous in designing organic semiconductors and photovoltaic materials. As sustainability becomes a focal point, researchers are also investigating its green chemistry applications, such as catalytic transformations with reduced environmental impact.

Analytical characterization of this compound relies on techniques like NMR spectroscopy, HPLC, and mass spectrometry, ensuring high purity for research use. Its stability under various conditions makes it suitable for long-term storage, a factor critical for high-throughput screening in drug discovery. Additionally, its compatibility with automated synthesis platforms underscores its relevance in modern combinatorial chemistry.

In summary, 2-Fluoro-5-(2-methylthiophenyl)benzoic acid (CAS No. 1261894-43-2) exemplifies the intersection of structural diversity and functional utility in chemical research. Its applications span pharmaceuticals, agrochemicals, and material science, reflecting the broader shift toward multifunctional compounds in innovation-driven industries. As interest in fluorine chemistry and heterocyclic scaffolds grows, this compound is poised to remain a key player in scientific advancements.